Cas no 941877-45-8 (4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide)
4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide Chemical and Physical Properties
Names and Identifiers
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- 4-((2-((2-amino-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-cyclopentylbenzamide
- 941877-45-8
- 4-[[2-(2-amino-2-oxoethyl)sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-cyclopentylbenzamide
- VU0514024-1
- F3222-1369
- 4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide
- AKOS001535659
- 4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide
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- Inchi: 1S/C23H24N4O3S/c24-20(28)14-31-23-26-19-8-4-3-7-18(19)22(30)27(23)13-15-9-11-16(12-10-15)21(29)25-17-5-1-2-6-17/h3-4,7-12,17H,1-2,5-6,13-14H2,(H2,24,28)(H,25,29)
- InChI Key: QMVGIQFOESICLW-UHFFFAOYSA-N
- SMILES: S(CC(N)=O)C1=NC2C=CC=CC=2C(N1CC1C=CC(=CC=1)C(NC1CCCC1)=O)=O
Computed Properties
- Exact Mass: 436.15691181g/mol
- Monoisotopic Mass: 436.15691181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 714
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 130Ų
4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3222-1369-2μmol |
4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide |
941877-45-8 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3222-1369-5μmol |
4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide |
941877-45-8 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-1369-10μmol |
4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide |
941877-45-8 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-1369-20μmol |
4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide |
941877-45-8 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3222-1369-1mg |
4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide |
941877-45-8 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3222-1369-2mg |
4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide |
941877-45-8 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3222-1369-3mg |
4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide |
941877-45-8 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3222-1369-4mg |
4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide |
941877-45-8 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3222-1369-5mg |
4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide |
941877-45-8 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3222-1369-10mg |
4-({2-[(carbamoylmethyl)sulfanyl]-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide |
941877-45-8 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide
Professional Introduction to Compound with CAS No. 941877-45-8 and Product Name: 4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide
Compound with the CAS number 941877-45-8 and the product name 4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique structural features of this molecule, including its carbamoylmethylsulfanyl and quinazolin moieties, make it a promising candidate for further investigation in drug discovery and development.
The quinazolin core is a well-known scaffold in medicinal chemistry, frequently employed in the design of bioactive molecules. Its presence in this compound suggests a potential role in modulating various biological pathways, particularly those involving enzymes and receptors that are critical in therapeutic interventions. The carbamoylmethylsulfanyl group adds an additional layer of complexity, introducing both polar and hydrophobic interactions that could influence the compound's solubility, bioavailability, and binding affinity to biological targets.
In recent years, there has been a growing interest in developing novel small molecules that can interact with complex biological systems. The compound under discussion has been synthesized with the aim of exploring its pharmacological properties. Preliminary studies have indicated that it may exhibit inhibitory activity against certain enzymes or receptors, making it a valuable tool for research in areas such as oncology, inflammation, and neurodegenerative diseases. The N-cyclopentylbenzamide moiety further enhances its structural diversity, potentially contributing to unique binding interactions with biological targets.
One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new therapeutics. The structural framework of 4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide allows for modifications at multiple sites, enabling medicinal chemists to optimize its pharmacological profile. This flexibility is crucial in the drug discovery process, where iterative design and synthesis are often required to achieve the desired biological activity and pharmacokinetic properties.
The synthesis of this compound involves several sophisticated chemical transformations, reflecting the expertise required in modern pharmaceutical chemistry. Key steps include the formation of the quinazolin ring system and the introduction of the carbamoylmethylsulfanyl group. Each step is carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity of the compound at each stage of synthesis.
Biological evaluation of novel compounds typically involves testing their activity against a panel of target enzymes or receptors. In vitro assays are commonly used to assess potential therapeutic effects, while cell-based assays can provide insights into intracellular signaling pathways. Preliminary data on 4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide suggest that it may exhibit inhibitory activity against specific targets relevant to human health. These findings warrant further investigation to elucidate its mechanism of action and therapeutic potential.
The compound's structural features also make it an interesting candidate for computational studies. Molecular modeling techniques can be used to predict how it interacts with biological targets at the atomic level. These simulations can help identify key binding residues and provide insights into how structural modifications might enhance its potency or selectivity. By integrating experimental data with computational approaches, researchers can accelerate the drug discovery process and increase the likelihood of success in developing new therapeutics.
Future directions for research on this compound include exploring its potential applications in treating various diseases. Given its structural complexity and diverse functional groups, it may have multiple modes of action or be adaptable for use in combination therapies. Additionally, studying its metabolic stability and pharmacokinetic properties will be crucial for determining its feasibility as a drug candidate. These studies will involve collaboration between synthetic chemists, biologists, and pharmacologists who can collectively assess its potential benefits and limitations.
The development of new pharmaceuticals is a multidisciplinary endeavor that relies on advances in chemistry, biology, and medicine. Compounds like 4-({2-(carbamoylmethyl)sulfanyl-4-oxo-3,4-dihydroquinazolin-3-yl}methyl)-N-cyclopentylbenzamide represent the culmination of decades of research aimed at understanding disease mechanisms and developing effective treatments. By leveraging cutting-edge synthetic methods and biotechnological tools, researchers continue to push the boundaries of what is possible in drug discovery.
In conclusion,941877-45-8 is a structurally complex molecule with significant potential as a lead compound for therapeutic development. Its unique combination of functional groups makes it an attractive candidate for further investigation into various biological pathways. As research progresses,4-{(2-carbamoylmethylsulfanyl - 4 - oxo - 3 , 4 - dihydroquinazolin - 3 - yl) methyl} - N - cyclopentylbenzamide may play a crucial role in advancing our understanding of disease processes and developing new treatments that improve human health.
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